2-Iodo-9H-fluorene
Cat. No. B1295831
M. Wt: 292.11 g/mol
InChI Key: VNYQUOAQPXGXQO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07393599B2
Procedure details
A 250 mL round-bottomed flask was charged with 20.0 g (120 mmol) fluorene, 16.0 g (60 mmol) iodine and 4.0 g (17 mmol) periodic acid. 150 mL (80%) acetic acid was added to the reaction mixture. The mixture was stirred under nitrogen at 80° C. for 4 hours. The mixture was then allowed to cool to ambient temperature. The solid residue was vacuum filtered, dissolved in toluene and then washed with 5% sodium hydrogen sulphite(to remove excess iodine). The toluene solution was concentrated under vacuo and then passed through a flash column using toluene as the eluent to give 32.0 g (91% yield) of the product (off white solid).
Identifiers
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REACTION_CXSMILES
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[CH:1]1[C:13]2[CH2:12][C:11]3[C:6](=[CH:7][CH:8]=[CH:9][CH:10]=3)[C:5]=2[CH:4]=[CH:3][CH:2]=1.II.[I:16](O)(=O)(=O)=O>C(O)(=O)C>[I:16][C:9]1[CH:8]=[CH:7][C:6]2[C:5]3[C:13](=[CH:1][CH:2]=[CH:3][CH:4]=3)[CH2:12][C:11]=2[CH:10]=1
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Inputs
Step One
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Name
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|
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Quantity
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20 g
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Type
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reactant
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Smiles
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C1=CC=CC=2C3=CC=CC=C3CC12
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Name
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Quantity
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16 g
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Type
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reactant
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Smiles
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II
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Name
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Quantity
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4 g
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Type
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reactant
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Smiles
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I(=O)(=O)(=O)O
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Step Two
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Name
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Quantity
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150 mL
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Type
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solvent
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Smiles
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C(C)(=O)O
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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80 °C
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Stirring
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Type
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CUSTOM
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Details
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The mixture was stirred under nitrogen at 80° C. for 4 hours
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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to cool to ambient temperature
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FILTRATION
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Type
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FILTRATION
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Details
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filtered
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DISSOLUTION
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Type
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DISSOLUTION
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Details
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dissolved in toluene
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WASH
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Type
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WASH
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Details
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washed with 5% sodium hydrogen sulphite(to remove excess iodine)
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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The toluene solution was concentrated under vacuo
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Outcomes
Product
Details
Reaction Time |
4 h |
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Name
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|
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Type
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product
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Smiles
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IC1=CC=2CC3=CC=CC=C3C2C=C1
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 32 g | |
| YIELD: PERCENTYIELD | 91% | |
| YIELD: CALCULATEDPERCENTYIELD | 644.4% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
